Cas no 361174-98-3 (8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 361174-98-3
• MF: C₂₂H₃₀N₆O₂
• MW: 410.512604236603
• CID: 6202963
• Update Time: 2025-05-22

8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(4-benzylpiperazin-1-yl)-7-isopentyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(3-methylbutyl)-8-[4-(phenylmethyl)-1-piperazinyl]-

• Inchi： 1S/C22H30N6O2/c1-16(2)9-10-28-18-19(25(3)22(30)24-20(18)29)23-21(28)27-13-11-26(12-14-27)15-17-7-5-4-6-8-17/h4-8,16H,9-15H2,1-3H3,(H,24,29,30)
• InChI Key： RWMLICWRQFFVOQ-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2)CC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 9?+-.0.70(Predicted)

Additional information on 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(4-Benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No. 361174-98-3, known as 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug development. The purine backbone serves as a structural foundation for various bioactive molecules, including nucleosides and anticancer agents.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, its ability to interact with protein kinases has been explored in the context of cancer therapy. The benzylpiperazine moiety within its structure is believed to contribute to its pharmacokinetic properties, enhancing its bioavailability and stability in biological systems. This makes it a promising candidate for further preclinical and clinical evaluations.

The synthesis of 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have optimized the synthetic route to improve yield and purity, ensuring that the compound can be produced on a larger scale for research purposes. The use of protecting groups and stereoselective reactions has been critical in achieving the desired stereochemistry and functionality.

In terms of biological activity, this compound has shown potent antiproliferative effects against various cancer cell lines. Preclinical studies have demonstrated its ability to inhibit the growth of tumor cells by targeting key enzymes involved in cell cycle regulation and apoptosis. The methylbutyl group attached to the purine ring is thought to play a role in modulating these effects by influencing the compound's lipophilicity and receptor binding affinity.

Moreover, computational studies using molecular docking have provided insights into the binding mode of this compound with its target proteins. These studies suggest that the benzyl group interacts with hydrophobic pockets on the protein surface, while the piperazine ring forms hydrogen bonds with key residues. Such interactions are crucial for understanding the compound's mechanism of action and guiding future optimization efforts.

Despite its promising properties, further research is needed to fully characterize the safety profile and efficacy of this compound. Ongoing studies are focusing on its toxicological effects, metabolism pathways, and potential for resistance development in cancer cells. Additionally, researchers are exploring its combination with other therapeutic agents to enhance treatment outcomes.

In conclusion, 8-(4-benzylpiperazin-1-yl)-3-methyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a valuable addition to the portfolio of purine-based compounds with potential applications in oncology. Its unique structure and biological activity make it a compelling target for further investigation in both academic and industrial settings.